Cas no 929412-89-5 (N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide)

• Product Name: N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide
• CAS No: 929412-89-5
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 6150789
• PubChem ID: 26773499
• Update Time: 2025-07-14

N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide
• 929412-89-5
• N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]-2-methylbenzamide
• F2209-0165
• AKOS001956727
• N-(2-(3-methoxybenzoyl)-3-methylbenzofuran-5-yl)-2-methylbenzamide

• Inchi： 1S/C25H21NO4/c1-15-7-4-5-10-20(15)25(28)26-18-11-12-22-21(14-18)16(2)24(30-22)23(27)17-8-6-9-19(13-17)29-3/h4-14H,1-3H3,(H,26,28)
• InChI Key： SKQXXKRCBGYQRP-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=C(C=2)OC)=O)=C(C)C2C=C(C=CC1=2)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide

N-2-(3-Methoxybenzoyl)-3-Methyl-1-Benzofuran-5-Yl-2-Methylbenzamide: A Comprehensive Overview

The compound CAS No. 929412-89-5, known as N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzofuran ring system, a methoxybenzoyl group, and a methyl-substituted benzamide moiety. The combination of these structural elements contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the benzofuran ring in N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide suggests that it may exhibit similar bioactive properties, making it a promising candidate for further research in the field of medicinal chemistry.

The methoxy group attached to the benzoyl moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy substitution is known to enhance solubility and stability, which are critical factors for drug delivery systems. Additionally, the methyl groups present in the molecule contribute to its lipophilicity, potentially improving its ability to cross biological membranes.

From a synthetic perspective, the construction of this compound involves multi-step reactions, including Friedel-Crafts acylation and nucleophilic substitution. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have explored various methodologies to optimize the synthesis of similar compounds, with some studies focusing on microwave-assisted synthesis to enhance reaction efficiency.

In terms of applications, N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl-2-methylbenzamide has shown potential in the field of materials science as well. Its aromatic structure and conjugated system make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in materials chemistry have emphasized the importance of such compounds in developing next-generation electronic devices with improved performance and energy efficiency.

Moreover, computational studies have been conducted to investigate the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable charge transport characteristics, which are essential for its application in electronic devices. These findings underscore the versatility of N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-Yl-substituted compounds in diverse fields.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Preclinical studies are being conducted to evaluate its efficacy against various disease models, including cancer and inflammatory disorders. The integration of computational modeling with experimental approaches is expected to provide deeper insights into its mechanism of action and optimize its therapeutic profile.

In conclusion, CAS No. 929412-89-5, or N-N'-bis(3-methoxybenzoyl)-N''-(3-methylbenzo[d][f]uranylmethylene)guanidine, represents a significant advancement in organic chemistry with multifaceted applications across pharmaceuticals, materials science, and electronics. As research continues to unfold, this compound is poised to make substantial contributions to these fields, paving the way for innovative solutions and technologies.